Cas no 40319-46-8 (4-Chloro-2-methyl-3,5-dinitrobenzoic Acid)

• Product Name: 4-Chloro-2-methyl-3,5-dinitrobenzoic Acid
• CAS No: 40319-46-8
• MF: C₈H₅ClN₂O₆
• MW: 260.588101148605
• CID: 2632183
• PubChem ID: 4459656
• Update Time: 2025-04-21

4-Chloro-2-methyl-3,5-dinitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-3,5-dinitrobenzoic Acid
• SCHEMBL6136028
• 40319-46-8

• Inchi： 1S/C8H5ClN2O6/c1-3-4(8(12)13)2-5(10(14)15)6(9)7(3)11(16)17/h2H,1H3,(H,12,13)
• InChI Key： SSDNJOGUSXPPFM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)O)=C(C)C=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.9836136g/mol
• Monoisotopic Mass: 259.9836136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes